Benzyl 3-hydroxy-3-methylazetidine-1-carboxylate

• IUPAC Name: benzyl 3-hydroxy-3-methylazetidine-1-carboxylate
• InChI: InChI=1S/C12H15NO3/c1-12(15)8-13(9-12)11(14)16-7-10-5-3-2-4-6-10/h2-6,15H,7-9H2,1H3
• InChI Key: PTYNFZICYFFALO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1)C(=O)OCC2=CC=CC=C2)O
• Molecular Formula: C12H15NO3
• DSSTOX Substance ID: DTXSID10732486
• Molecular Weight: 221.25 g/mol
• CAS RN: 1257294-13-5

Description

Benzyl 3-hydroxy-3-methylazetidine-1-carboxylate is a chemical compound with the linear formula C12H15NO3. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of Benzyl 3-hydroxy-3-methylazetidine-1-carboxylate is represented by the formula C12H15NO3. The molecular weight of this compound is 221.25 g/mol.

Chemical Reactions Analysis

The specific chemical reactions involving Benzyl 3-hydroxy-3-methylazetidine-1-carboxylate are not provided in the search results. It is suggested to refer to peer-reviewed papers and technical documents for detailed information.

Physical And Chemical Properties Analysis

Benzyl 3-hydroxy-3-methylazetidine-1-carboxylate has a molecular weight of 221.25 g/mol. The compound should be stored in a dry place at 2-8°C. More detailed physical and chemical properties are not provided in the search results.

Scientific Research Applications

Anticancer Drug Design

Benzyl 3-hydroxy-3-methylazetidine-1-carboxylate may serve as a precursor in the synthesis of purine and pyrimidine derivatives, which have shown significant potential in anticancer drug design. The incorporation of purine and pyrimidine rings into synthesized derivatives has led to the development of potent anticancer molecules. .

Antiviral Agents

The structural motif of Benzyl 3-hydroxy-3-methylazetidine-1-carboxylate could be utilized in the creation of indole derivatives, which have been reported to possess antiviral activities. .

Biological Evaluation

In the realm of biological evaluation, Benzyl 3-hydroxy-3-methylazetidine-1-carboxylate could be a key intermediate. The compound’s structure allows for the synthesis of triazoles, which are increasingly found in all aspects of drug discovery. .

Future Directions

The future directions for Benzyl 3-hydroxy-3-methylazetidine-1-carboxylate are not specified in the search results. Given that this compound is used for research and development, its future directions may be determined by ongoing and future research in the field.

Synthesis routes and methods

Procedure details

To a 3.0 M solution of methylmagnesium bromide in Et2O (0.98 mL, 2.92 mmol), at 0° C., was added a solution of 3-oxoazetidine-1-carboxylic acid benzyl ester (0.5 g, 2.44 mmol) in anhydrous THF (5 mL) dropwise over 5 min under argon. The reaction mixture was stirred for 18 h at room temperature, and then quenched by addition of a saturated aqueous solution of NH4Cl (2.5 mL) and water (5 mL). The aqueous phase was extracted with EtOAc (10 mL) The organic layer was separated, dried over sodium sulphate and concentrated in vacuo to give 3-Hydroxy-3-methylazetidine-1-carboxylic acid benzyl ester as a colourless oil (0.54 g, 99%). LCMS (Method A): RT=3.60 min, [M+H]+ 221.9